Cas no 50264-78-3 (1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]-)
50264-78-3 structure
Product Name:1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]-
CAS No:50264-78-3
MF:C17H16N2O2
MW:280.321144104004
CID:369982
1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]-
- 1-[(2,4-dimethylphenyl)methyl]indazole-3-carboxylic acid
- 1-(2,4-Dimethylbenzyl)-1H-indazol-3-carbonsaeure
- 1-(2,4-Dimethylbenzyl)-1H-indazole-3-carboxylic acid
- 1H-Indazole-3-carboxylic acid,1-(2,4-dimethylbenzyl)
- Xinidamine
- Xinidamino
- Xinidamino [INN-Spanish]
- Xinidaminum [INN-Latin]
-
Computed Properties
- Exact Mass: 280.12100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
Experimental Properties
- PSA: 55.12000
- LogP: 3.39960
1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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